Cas no 7480-30-0 (2(3H)-Benzoxazolone, hexahydro-, cis-)

• Product Name: 2(3H)-Benzoxazolone, hexahydro-, cis-
• CAS No: 7480-30-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 540518
• PubChem ID: 11263538
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, hexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, hexahydro-, cis-
• (3aR,7aS)-3a,4,5,6,7,7a-hexahydro-3H-1,3-benzoxazol-2-one
• AKOS006347671
• 7480-30-0
• CTK2G9739
• DTXSID50460418

• Inchi： 1S/C7H11NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2,(H,8,9)/t5-,6+/m1/s1
• InChI Key： MZZMFGLUGZUKRI-RITPCOANSA-N
• SMILES： O1C(N[C@@H]2CCCC[C@H]12)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones